Cas no 303150-88-1 (3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide)

• Product Name: 3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide
• CAS No: 303150-88-1
• MF: C₁₄H₁₂N₂O₂S₂
• MW: 304.387280464172
• CID: 5696375
• PubChem ID: 2766965
• Update Time: 2025-06-12

3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS005077517
• 11G-345S
• 3-[(cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide
• Oprea1_634738
• CHEMBL1392186
• HMS2431E03
• 3-[(cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)-2-thiophenecarboxamide
• 3-(cyanomethylsulfanyl)-N-(4-methoxyphenyl)thiophene-2-carboxamide
• SMR000169990
• 303150-88-1
• MLS000325629
• 2-Thiophenecarboxamide, 3-[(cyanomethyl)thio]-N-(4-methoxyphenyl)-
• 3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide

• Inchi： 1S/C14H12N2O2S2/c1-18-11-4-2-10(3-5-11)16-14(17)13-12(6-8-20-13)19-9-7-15/h2-6,8H,9H2,1H3,(H,16,17)
• InChI Key： DGXNPEWTHYPMMI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(NC1C=CC(=CC=1)OC)=O)SCC#N

Computed Properties

• Exact Mass: 304.03401998g/mol
• Monoisotopic Mass: 304.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 416.0±45.0 °C(Predicted)
• pka: 11.10±0.70(Predicted)

Additional information on 3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide

Research Briefing on 3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide (CAS: 303150-88-1)

3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide (CAS: 303150-88-1) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its thiophene-carboxamide core and cyanomethylsulfanyl moiety, has been investigated for its role as a modulator of specific biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

The compound's chemical structure suggests it may interact with key enzymatic targets involved in cellular signaling. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to selectively inhibit certain protein kinases, which are critical in the regulation of cell proliferation and inflammation. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanism of 3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide, revealing a unique interaction profile that distinguishes it from existing kinase inhibitors.

Further investigations into the pharmacokinetic properties of this compound have shown promising results. A preclinical study conducted in 2024 demonstrated its favorable absorption and metabolic stability in rodent models, suggesting potential for oral bioavailability. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are currently under investigation through structure-activity relationship (SAR) studies. These efforts aim to enhance the compound's therapeutic index for potential clinical applications.

In addition to its kinase inhibitory activity, recent research has explored the anti-inflammatory potential of 3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide. A study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy in reducing pro-inflammatory cytokine production in macrophage cell lines. The compound's mechanism appears to involve the suppression of NF-κB signaling, a pathway implicated in chronic inflammatory diseases. These findings position it as a candidate for further development in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide has also been a focus of recent work. A 2024 paper in Organic Process Research & Development described a scalable and efficient synthetic route, addressing previous limitations in yield and purity. The optimized protocol employs a convergent strategy, combining thiophene-2-carboxylic acid derivatives with appropriately functionalized aniline intermediates, followed by selective cyanomethylation. This advancement is critical for enabling larger-scale production for further biological evaluation.

Looking ahead, the research community anticipates more detailed investigations into the therapeutic potential of 3-[(Cyanomethyl)sulfanyl]-N-(4-methoxyphenyl)thiophene-2-carboxamide. Current gaps in knowledge include its exact target specificity profile, long-term toxicity data, and potential combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive these investigations forward, with the goal of translating these findings into clinical candidates for various disease indications.